Cas no 2138255-64-6 (N-(4-amino-1-methylcyclohexyl)propanamide)

• Product Name: N-(4-amino-1-methylcyclohexyl)propanamide
• CAS No: 2138255-64-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6276207
• PubChem ID: 165468927
• Update Time: 2025-06-13

N-(4-amino-1-methylcyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-1-methylcyclohexyl)propanamide
• 2138255-64-6
• EN300-764089

• Inchi： 1S/C10H20N2O/c1-3-9(13)12-10(2)6-4-8(11)5-7-10/h8H,3-7,11H2,1-2H3,(H,12,13)
• InChI Key： CBAJBQPLALEOES-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1(C)CCC(CC1)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(4-amino-1-methylcyclohexyl)propanamide

Introduction to N-(4-amino-1-methylcyclohexyl)propanamide (CAS No. 2138255-64-6)

N-(4-amino-1-methylcyclohexyl)propanamide, a compound with the chemical identifier CAS No. 2138255-64-6, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This amide derivative features a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of both an amino group and a cyclohexyl moiety in its structure suggests possible interactions with biological targets, making it a candidate for further exploration in drug discovery and development.

The compound's molecular structure can be described as a propanamide linked to a 4-amino-1-methylcyclohexyl group. This configuration provides a rich scaffold for chemical modifications, enabling the synthesis of analogues with tailored properties. The cyclohexyl ring, in particular, introduces conformational flexibility, which can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

In recent years, there has been growing interest in the development of novel amide-based drugs due to their favorable pharmacokinetic profiles and ease of synthesis. N-(4-amino-1-methylcyclohexyl)propanamide aligns with this trend, as it combines the versatility of amides with the structural complexity of a substituted cyclohexane ring. This combination has the potential to yield compounds with enhanced efficacy and reduced side effects compared to existing therapeutic agents.

One of the most compelling aspects of N-(4-amino-1-methylcyclohexyl)propanamide is its potential role as a building block in medicinal chemistry. The presence of both an amino group and an amide bond provides multiple sites for functionalization, allowing chemists to design molecules with specific biological activities. For instance, the amino group can be used to form peptidomimetics or to introduce other pharmacophores, while the amide bond can serve as a linker between different pharmacologically active units.

Recent studies have highlighted the importance of conformational flexibility in drug design, particularly in targeting receptors that exhibit high affinity for flexible ligands. The cyclohexyl ring in N-(4-amino-1-methylcyclohexyl)propanamide contributes to this flexibility, potentially enhancing the compound's ability to bind to and modulate biological targets. This feature is particularly relevant in the context of G-protein coupled receptors (GPCRs), which are major targets for therapeutic intervention and often require flexible ligands for effective binding.

The synthesis of N-(4-amino-1-methylcyclohexyl)propanamide involves several key steps that highlight its synthetic accessibility. The starting materials typically include 4-aminocyclohexanol and methyl propanoate, which undergo condensation to form the desired amide. This reaction can be catalyzed by various reagents, including acid chlorides or coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). The resulting product can then be purified using standard techniques such as column chromatography or recrystallization.

Once synthesized, N-(4-amino-1-methylcyclohexyl)propanamide can be subjected to further derivatization to explore its pharmacological potential. For example, it can be converted into esters or amides with different substituents to assess their impact on biological activity. Additionally, computational methods such as molecular docking can be employed to predict how the compound might interact with specific biological targets.

The use of computational tools has become increasingly important in modern drug discovery, allowing researchers to rapidly screen large libraries of compounds for potential hits. N-(4-amino-1-methylcyclohexyl)propanamide serves as an excellent candidate for such screens due to its unique structural features. By leveraging computational methods, researchers can identify promising derivatives before investing time and resources in wet laboratory experiments.

In conclusion, N-(4-amino-1-methylcyclohexyl)propanamide (CAS No. 2138255-64-6) is a versatile compound with significant potential in pharmaceutical research. Its structural features make it an attractive scaffold for drug design, offering opportunities for both academic exploration and industrial application. As our understanding of biological systems continues to grow, compounds like this are likely to play an increasingly important role in the development of novel therapeutics.